Cas no 1547566-49-3 (3-(Bromomethyl)-4-ethyl-2,2-dimethylhexane)

• Product Name: 3-(Bromomethyl)-4-ethyl-2,2-dimethylhexane
• CAS No: 1547566-49-3
• MF: C₁₁H₂₃Br
• MW: 235.20432305336
• CID: 5283966
• Update Time: 2025-05-19

3-(Bromomethyl)-4-ethyl-2,2-dimethylhexane Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-4-ethyl-2,2-dimethylhexane
• 3-(Bromomethyl)-4-ethyl-2,2-dimethylhexane

• Inchi： 1S/C11H23Br/c1-6-9(7-2)10(8-12)11(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： GINDUVWMAWUCNZ-UHFFFAOYSA-N
• SMILES： BrCC(C(CC)CC)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 109
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 3-(Bromomethyl)-4-ethyl-2,2-dimethylhexane

Comprehensive Overview of 3-(Bromomethyl)-4-ethyl-2,2-dimethylhexane (CAS No. 1547566-49-3)

3-(Bromomethyl)-4-ethyl-2,2-dimethylhexane (CAS No. 1547566-49-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromomethyl functional group and branched alkyl chains, makes it a versatile building block for complex chemical transformations. This compound has garnered significant attention in recent years due to its role in cutting-edge applications such as drug discovery, catalysis, and polymer modification.

The growing demand for high-purity brominated compounds in the pharmaceutical industry has positioned 3-(Bromomethyl)-4-ethyl-2,2-dimethylhexane as a critical reagent. Researchers frequently search for "CAS 1547566-49-3 solubility" or "bromomethyl hexane derivatives applications," reflecting its relevance in solvent systems and reaction optimization. Its stability under mild conditions and compatibility with various cross-coupling reactions (e.g., Suzuki-Miyaura) further enhance its utility in small-molecule synthesis.

From an environmental perspective, the compound's low volatility and controlled reactivity align with the industry's shift toward sustainable chemistry. Laboratories increasingly inquire about "green alternatives to halogenated reagents," though 1547566-49-3 remains favored for its balance of efficiency and safety when handled under standard protocols. Recent studies highlight its potential in bioorthogonal chemistry, where its selective reactivity enables labeling biomolecules without disrupting native biological processes.

Analytical characterization of 3-(Bromomethyl)-4-ethyl-2,2-dimethylhexane typically involves GC-MS, NMR spectroscopy, and HPLC purity testing. Queries like "CAS 1547566-49-3 NMR peaks" or "storage conditions for bromomethyl compounds" underscore the need for precise technical data. The compound's shelf life can be extended by storing it in amber glass under inert gas, a detail often sought by industrial purchasers.

Innovative applications continue to emerge, particularly in material science, where its alkyl-bromide moiety facilitates surface functionalization of nanoparticles. Searches for "bromomethyl hexane in MOF synthesis" or "1547566-49-3 price" reflect diverse user interests, from academic research to bulk procurement. Regulatory-compliant synthesis routes (avoiding harsh reagents) are another trending topic, addressing the demand for scalable and reproducible production methods.

In summary, 3-(Bromomethyl)-4-ethyl-2,2-dimethylhexane (CAS No. 1547566-49-3) exemplifies the intersection of structural specificity and broad applicability. Its role in high-value chemical synthesis ensures sustained relevance, while ongoing research explores novel uses in bioconjugation and smart materials. For researchers and manufacturers alike, understanding its properties and handling parameters is essential to leveraging its full potential.